Cas no 77978-74-6 (Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate
• CAS No: 77978-74-6
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• MDL: MFCD00173858
• CID: 562068
• PubChem ID: 2774994
• Update Time: 2025-07-21

Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-aceticacid, 2,3-dihydro-4-(methoxycarbonyl)-5-methyl-2-oxo-, methyl ester
• methyl 3-(2-methoxy-2-oxoethyl)-5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate
• methyl 4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
• METHYL 4,5-DIHYDRO-4-(2-METHOXY-2-OXOETHYL)-2-METHYL-5-OXO-1H-PYRROLE-3-CARBOXYLATE
• 4-Methoxycarbonyl-5-methyl-2-oxo-4-pyrrolin-3-essigsaeure-methylester
• HMS547O01
• J-522226
• MFCD00173858
• SCHEMBL11981336
• CCG-234189
• AS-9706
• CHEMBL1610973
• MLS000851071
• 77978-74-6
• DTXSID60379320
• SMR000457314
• FT-0628579
• AKOS027326967
• CS-0317174
• Maybridge1_002245
• Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate

• MDL： MFCD00173858
• Inchi： 1S/C10H13NO5/c1-5-8(10(14)16-3)6(9(13)11-5)4-7(12)15-2/h6H,4H2,1-3H3,(H,11,13)
• InChI Key： NPYQVGIAZWLWAH-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OC)C(C(=O)OC)=C(C)N1

Computed Properties

• Exact Mass: 227.07900
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.223
• Melting Point: 93 °C
• Boiling Point: 386.1°C at 760 mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.481
• PSA: 81.70000
• LogP: 0.07130

Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate Security Information

• Hazardous Material Identification：

Additional information on Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate

Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate (CAS No. 77978-74-6): A Comprehensive Overview

Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate, identified by its CAS number 77978-74-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its 4,5-dihydro and 5-oxo functionalities, contribute to its intriguing chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The< strong>Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate molecule exhibits a complex arrangement of functional groups that include a carboxylate ester at the 3-position of the pyrrole ring, a methyl group at the 2-position, and an alkoxy group linked to an oxoalkyl moiety at the 4-position. This intricate structure not only makes it a challenging subject for synthetic chemists but also opens up numerous possibilities for derivatization and functionalization. The presence of both electron-withdrawing and electron-donating groups within the molecule suggests that it may exhibit a range of chemical reactivities, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacological agents. Pyrroles, in particular, have been extensively studied due to their ability to interact with various biological targets. For instance, pyrrole derivatives have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The specific arrangement of atoms in Methyl 4,5-dihydro-4-(2-methoxy-2-oxoethyl)-2-methyl-5-oxo-1H-pyrrole-3-carboxylate may confer unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylate ester group can be readily transformed into other functional groups through various chemical reactions, such as hydrolysis or transesterification. Additionally, the alkoxy group at the 4-position provides a handle for further modifications, including nucleophilic substitution or elimination reactions. These features make Methyl 4,5-dihydro-4-(2-methoxy-2-oxyethyl)-2-methyl-5-oxyo-H-pyrrole-s-carboxylate an attractive candidate for use in combinatorial chemistry libraries and high-throughput screening campaigns.

The synthesis of this compound has been reported in several scientific publications. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyrrole core. Subsequent functionalization steps are then performed to introduce the desired substituents. The use of modern synthetic techniques, such as catalytic hydrogenation or transition-metal-catalyzed reactions, can significantly improve the efficiency and yield of these transformations. Advances in computational chemistry have also played a crucial role in designing efficient synthetic routes by predicting reaction outcomes and optimizing reaction conditions.

In terms of biological activity, preliminary studies on Methyl 4,5-dihydro-s(2-methoxy-oxyethyl)-s(2-methyl)-s(5-oxyo-H-pyrrole-s-carboxylate have shown promising results. In vitro assays have indicated that this compound may possess inhibitory activity against certain enzymes and receptors relevant to human health. For example, it has been observed to interact with enzymes involved in metabolic pathways or with receptors mediating pain perception. These findings suggest that further investigation into the pharmacological properties of this compound could lead to the discovery of novel therapeutic agents.

The development of new drugs often involves a multi-step process that requires careful optimization of synthetic routes and purification methods. The< strong>Methyl 4-s(5-hydroxy-oxyethyl)-s(2-methoxy-oxyalkyl)-s(3-carboxyloxy-H-pyrrolone) molecule presents unique challenges due to its complex structure but also offers opportunities for innovation in synthetic methodology. Researchers are continually exploring new ways to improve the efficiency and sustainability of drug synthesis, and compounds like this one serve as valuable starting points for such endeavors.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling and drug design are increasingly used to predict how small molecules will interact with biological targets at the atomic level. These tools can help researchers identify potential lead compounds and optimize their structures for better efficacy and selectivity. In the case of Methyl 4-s(5-hydroxy-oxyalkyl)-s(3-carboxyloxy-H-pyrrolone), computational studies have been instrumental in understanding its binding modes and predicting its biological activity.

The future prospects for Methyl 4-s(5-hydroxy-oxyalkyl)-s(3-carboxyloxy-H-pyrrolone) are bright given its structural complexity and potential biological relevance. As research continues to uncover new applications for heterocyclic compounds, this molecule is likely to play an important role in the development of next-generation pharmaceuticals. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be essential in realizing this potential fully.